N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide

• Molecular Formula: C14H13N3O2S2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-[(3-acetamidophenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13N3O2S2/c1-9(18)15-10-4-2-5-11(8-10)16-14(20)17-13(19)12-6-3-7-21-12/h2-8H,1H3,(H,15,18)(H2,16,17,19,20)
• InChI Key: IYOVVSCYBDBNCX-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=CS2

Description

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is an enzyme that plays a crucial role in the development and activation of B cells, which are an essential component of the immune system. In

Scientific Research Applications

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has been extensively studied for its potential applications in the treatment of various diseases. The compound has shown promising results in the treatment of B cell malignancies, autoimmune diseases, and inflammatory disorders. In addition, it has been found to be effective in the treatment of chronic lymphocytic leukemia, mantle cell lymphoma, and Waldenstrom's macroglobulinemia.

Mechanism of Action

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide works by inhibiting the activity of BTK, which is a critical enzyme in the development and activation of B cells. BTK plays a crucial role in the B cell receptor signaling pathway, which is essential for the survival and proliferation of B cells. By inhibiting BTK, N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide disrupts the B cell signaling pathway, leading to the death of B cells. This mechanism of action makes N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide a potent therapeutic agent for the treatment of B cell malignancies and autoimmune diseases.
Biochemical and Physiological Effects:
N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has been found to have several biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in B cells, leading to their elimination. It has also been found to inhibit the production of cytokines, which are signaling molecules that play a crucial role in the immune response. Additionally, N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has been found to reduce the levels of immunoglobulins, which are antibodies produced by B cells.

Advantages and Limitations for Lab Experiments

N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide has several advantages and limitations for lab experiments. The compound is highly potent and selective, making it an ideal tool for studying the B cell signaling pathway. However, the compound has poor solubility in water, which can make it challenging to work with in some experiments. Additionally, the compound has a short half-life, which can limit its effectiveness in some studies.

Future Directions

There are several future directions for the research on N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide. One area of focus is the development of more effective formulations of the compound that address its solubility issues. Another area of research is the identification of new targets for the compound, which could expand its potential applications beyond B cell malignancies and autoimmune diseases. Additionally, there is a need for further studies to determine the long-term effects of N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide on the immune system and other physiological processes.

Synthesis Methods

The synthesis of N-{[3-(acetylamino)phenyl]carbamothioyl}thiophene-2-carboxamide involves the reaction of 3-(acetylamino)aniline with carbon disulfide and potassium hydroxide to form the corresponding thiourea. The thiourea is then reacted with 2-bromo-thiophene-3-carboxylic acid to obtain the desired compound. This method of synthesis has been reported in various research papers and has been optimized to obtain high yields of the compound.